Cas no 21281-74-3 (2-(methylsulfinyl)ethanol)

• Product Name: 2-(methylsulfinyl)ethanol
• CAS No: 21281-74-3
• MF: C₃H₈O₂S
• MW: 108.159420013428
• CID: 911474
• PubChem ID: 302703
• Update Time: 2025-04-19

2-(methylsulfinyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(methylsulfinyl)ethanol
• 2-methylsulfinylethanol
• 2-hydroxyethyl methyl sulfoxide
• 2-hydroxyethyl methyl sulphoxide
• 2-methanesulfinyl-ethanol
• 2-Methansulfinyl-aethanol
• AC1L713P
• CTK1A6756
• dimethylsulfoxide-methanol
• MeSO(CH2)2OH
• Methyl 2-hydroxyethyl sulfoxide
• methyl(2-hydroxyethyl)sulfoxide
• NSC190406
• 2-methylsulfinyl-ethanol
• 2-(Methylsulfinyl)ethanol #
• SCHEMBL193367
• DTXSID80307221
• (S)-2-(METHYLSULFINYL)ETHANOL
• NSC-190406
• (R)-2-(Methylsulfinyl)ethan-1-ol
• 21281-74-3

• Inchi： 1S/C3H8O2S/c1-6(5)3-2-4/h4H,2-3H2,1H3
• InChI Key： XMSRCWAGWXZRRT-UHFFFAOYSA-N
• SMILES： CS(CCO)=O

Computed Properties

• Exact Mass: 108.02454
• Monoisotopic Mass: 108.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 52.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 37.3
• LogP: 0.22290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfoxides Sulfoxides
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfoxides